Rubradirin

• CAS RN: 11031-38-2
• Molecular Formula: C48H46N4O20
• Molecular Weight: 998.9
• IUPAC Name: A name could not be generated for this structure.
• InChI: InChI=1S/C48H46N4O20/c1-17-11-19(3)40(39(59)42(60)48(6)16-49-30-36(56)23-12-18(2)34(54)29(33(17)53)28(23)38(58)41(30)72-48)71-46(63)32-37(57)26(69-27-15-47(5,52(64)65)43(67-8)20(4)68-27)14-24(50-32)44(61)51-31-35(55)22-10-9-21(66-7)13-25(22)70-45(31)62/h9-14,19-20,27,39-40,43,49,54-55,57,59H,15-16H2,1-8H3,(H,51,61)/b17-11+/t19-,20-,27+,39-,40-,43+,47+,48+/m0/s1
• InChI Key: GBZJIWQNTNUYGZ-ARBZVXFDSA-N
• SMILES: Oc1c(O[C@H]2O[C@@H](C)[C@@H](OC)[C@](C)(N(=O)=O)C2)cc(C(Nc(c(O)c3ccc(OC)cc3o4)c4=O)=O)nc1C(O[C@@H]5[C@H](O)C([C@]6(C)OC(C(c7c8cc(C)c(O)c7C(/C(C)=C/[C@@H]5C)=O)=O)=C(NC6)C8=O)=O)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Rubradirin

Description

Rubradirin is an antibiotic of complex chemical structure which is active vs. methicillin resistant staphylococci. It acts as a selective inhibitor of enzymatic peptide initiation.

Scientific Research Applications

Biosynthesis of Rubradirin

Rubradirin, an ansamycin antibiotic, is produced by Streptomyces achromogenes var. rubradiris. The biosynthesis involves a gene cluster with 58 ORFs, essential for the formation of rubradirin's distinct moieties. Disruption of PKS (rubA) and glycosyltransferase (rubG2) genes results in the complete elimination of rubradirin production, underlining the critical role of these genes in its biosynthesis (Kim et al., 2008).

Gene Identification in Rubradirin Biosynthesis

The rub52 gene, identified in the rubradirin biosynthetic gene cluster, encodes thymidine diphospho-glucose 2,3-dehydratase, playing a pivotal role in rubradirin's formation. The gene's product was further validated through in vitro enzyme assays, emphasizing its critical function in the biosynthetic pathway (Maharjan et al., 2003).

Rubradirin Resistance Mediated by ABC Transporters

Research identifies ABC transporter RubT1 as a key mediator of rubradirin resistance. Located in the rubradirin gene cluster, RubT1's resistance affinity was determined through antibacterial activity tests and analytical techniques, highlighting its role in rubradirin's pharmacodynamics (Lamichhane et al., 2006).

Functional Characterization of Rubradirin Genes

The functionalities of rubN6 and rubN4 genes, annotated as thymidine diphosphate glucose 4-ketoreductase and 3-aminotransferase, respectively, were verified through in vitro enzyme assays. These findings contribute significantly to the understanding of rubradirin's biosynthetic pathway (Lamichhane et al., 2006).

Nitrosugar Biosynthesis in Rubradirin

The enzymes ORF36 and rubN8 play a crucial role in nitrosugar biosynthesis for rubradirin, specifically in the double-oxidation of TDP-evernosamine to TDP-evernitrosose. This finding underscores the complexity and specificity of the biosynthetic pathways involved in rubradirin production (Hu et al., 2008).

Enzymes in Rubradirin Biosynthesis

The biosynthesis of rubradirin requires acyladenylate‐forming enzymes, one for activating L‐tyrosine and another for linking an acyl moiety to aminocoumarin. RubC1 is identified as a unique bifunctional enzyme with aminocoumarin acyl ligase and tyrosine‐adenylation domains, pivotal in rubradirin biosynthesis (Boll et al., 2011).

Aminocoumarin Antibiotics and Rubradirin

Aminocoumarin antibiotics, including rubradirin, are known for their gyrase inhibitory properties. The biosynthetic gene clusters for these antibiotics have been studied extensively, offering insights into the complex pathways involved in their synthesis and the diverse biological activities of rubradirin (Heide, 2009).